Cas no 2171795-41-6 (2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide)
2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide
- 2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide
- 2171795-41-6
- EN300-1597329
-
- Inchi: 1S/C10H18N4O3/c1-16-5-3-4-14-9(7-17-2)8(12-13-14)6-10(11)15/h3-7H2,1-2H3,(H2,11,15)
- InChI Key: ABTQIZANSVPKDR-UHFFFAOYSA-N
- SMILES: O(C)CC1=C(CC(N)=O)N=NN1CCCOC
Computed Properties
- Exact Mass: 242.13789045g/mol
- Monoisotopic Mass: 242.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 92.3Ų
2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597329-0.05g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 0.05g |
$1584.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-0.1g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 0.1g |
$1660.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-0.25g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 0.25g |
$1735.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-0.5g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 0.5g |
$1811.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-1.0g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 1g |
$1887.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-2.5g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 2.5g |
$3696.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-5.0g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 5g |
$5470.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-10.0g |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 10g |
$8110.0 | 2023-06-04 | ||
| Enamine | EN300-1597329-50mg |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 50mg |
$1584.0 | 2023-09-23 | ||
| Enamine | EN300-1597329-100mg |
2-[5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetamide |
2171795-41-6 | 100mg |
$1660.0 | 2023-09-23 |
2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide
Comprehensive Overview of 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171795-41-6)
The compound 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171795-41-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methoxymethyl and methoxypropyl substituents, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for triazole-based compounds in treating infectious diseases and metabolic disorders.
In recent years, the search for heterocyclic compounds with enhanced bioavailability and low toxicity has intensified. 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide fits this profile, as its 1,2,3-triazole core is known for its stability and versatility in medicinal chemistry. The compound's acetamide moiety further enhances its potential as a building block for small-molecule inhibitors, a hot topic in oncology and neurology research. This aligns with the growing interest in targeted therapies and precision medicine.
The synthesis of CAS No. 2171795-41-6 often involves click chemistry methodologies, a trend that has dominated organic synthesis discussions in the past decade. Its methoxy-functionalized side chains contribute to improved solubility, a critical factor in drug formulation. This property is particularly relevant given the pharmaceutical industry's focus on overcoming poorly soluble compounds, a frequently searched topic in AI-driven drug development platforms.
From an agrochemical perspective, derivatives of 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide have shown promise as plant growth regulators. With the global push toward sustainable agriculture, researchers are exploring its role in enhancing crop resilience against climate stress. The compound's triazole ring is structurally similar to certain fungicidal agents, making it a candidate for green chemistry applications—a key area of interest for environmental-conscious investors.
Analytical characterization of 2171795-41-6 typically employs advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, reflecting the broader industry shift toward quality-by-design principles. Its purity profile is crucial for regulatory compliance, especially in GMP manufacturing—a recurring theme in pharma forums and FDA guidance documents. The compound's stability under various pH conditions also makes it suitable for formulation optimization studies.
Market analysts note increasing patent filings related to triazole-4-ylacetamide derivatives, signaling their commercial potential. As the generic drug sector expands, intermediates like 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide are gaining traction in API synthesis. This trend correlates with search engine data showing rising queries for cost-effective synthesis routes and process intensification strategies.
In computational chemistry, 2171795-41-6 serves as a test case for molecular docking simulations due to its balanced hydrophilicity-lipophilicity ratio. This ties into the broader fascination with AI-assisted molecular design, where platforms like AlphaFold have revolutionized target identification. The compound's hydrogen-bonding capacity makes it particularly interesting for protein-ligand interaction studies, a focal point in virtual screening workflows.
Environmental fate studies of 2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide indicate moderate biodegradability, positioning it favorably compared to persistent organic pollutants. This aspect resonates with the green chemistry metrics movement and aligns with OECD test guidelines—frequently referenced in ESG reporting frameworks. Such data is increasingly requested by responsible sourcing initiatives in the chemical supply chain.
The compound's thermal stability profile suggests utility in high-temperature reactions, addressing a common pain point in flow chemistry applications. This characteristic, combined with its low hygroscopicity, makes it suitable for continuous manufacturing processes—an area gaining momentum due to Industry 4.0 adoption in chemical plants. These attributes are frequently highlighted in process chemistry webinars and scale-up case studies.
Looking ahead, CAS No. 2171795-41-6 exemplifies the convergence of medicinal chemistry and materials science. Preliminary studies suggest its derivatives could serve as organic semiconductors, tapping into the booming flexible electronics market. This multidisciplinary potential ensures its continued relevance across life sciences and advanced materials sectors—a duality that frequently surfaces in technology transfer discussions.
2171795-41-6 (2-5-(methoxymethyl)-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)